Cas no 34684-21-4 (Benzoyl chloride, 2-(chlorosulfonyl)-)

• Product Name: Benzoyl chloride, 2-(chlorosulfonyl)-
• CAS No: 34684-21-4
• MF: C₇H₄Cl₂O₃S
• MW: 239.075859069824
• CID: 1464806
• PubChem ID: 641343
• Update Time: 2025-04-20

Benzoyl chloride, 2-(chlorosulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-(chlorosulfonyl)-
• o-chlorocarbonyl benzenesulfonyl-chloride
• 2-(chlorosulfonyl)benzoyl chloride
• 2-chlorosulfonylbenzoyl chloride
• 2-chlorosulfonyl-benzoyl chloride
• 2-chlorosulphonyl-benzoyl chloride
• 2-Chlorsulfonyl-benzoylchlorid
• chlorosulfonylbenzoylchloride
• o-chlorosulfonylbenzoylchloride
• 2-chlorosulfonylben-zoyl chloride
• FQVVJFIHGLIEBJ-UHFFFAOYSA-N
• SCHEMBL3645882
• 34684-21-4
• InChI=1/C7H4Cl2O3S/c8-7(10)5-3-1-2-4-6(5)13(9,11)12/h1-4
• DB-356036
• AKOS006333629

• Inchi： 1S/C7H4Cl2O3S/c8-7(10)5-3-1-2-4-6(5)13(9,11)12/h1-4H
• InChI Key： FQVVJFIHGLIEBJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1C(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 237.92600
• Monoisotopic Mass: 237.9258205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 59.59000
• LogP: 3.07390